Cas no 5402-75-5 (2-Thiophenecarboxylicacid, 4-methylphenyl ester)

2-Thiophenecarboxylicacid, 4-methylphenyl ester structure
5402-75-5 structure
Product Name:2-Thiophenecarboxylicacid, 4-methylphenyl ester
CAS No:5402-75-5
MF:C12H10O2S
MW:218.271602153778
CID:380206
PubChem ID:222495
Update Time:2025-04-19

2-Thiophenecarboxylicacid, 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid, 4-methylphenyl ester
    • (4-methylphenyl) thiophene-2-carboxylate
    • 4-methylphenyl 2-thiophenecarboxylate
    • 4-methylphenyl thiophene-2-carboxylate
    • 4-methylphenyl-2-thiophene carboxylate
    • AC1L5BUJ
    • AC1Q615H
    • AO-548
    • CTK4J9372
    • NSC8548
    • Thiophen-2-carbonsaeure-< p-tolylester>
    • thiophene-2-carboxylic acid p-tolyl ester
    • AO-548/13572077
    • DTXSID50278631
    • 5402-75-5
    • SCHEMBL15200217
    • NSC-8548
    • AKOS003503435
    • Inchi: 1S/C12H10O2S/c1-9-4-6-10(7-5-9)14-12(13)11-3-2-8-15-11/h2-8H,1H3
    • InChI Key: YNCUDRJCROJELR-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(=O)OC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 218.0402
  • Monoisotopic Mass: 218.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 1.222
  • Boiling Point: 323.1°C at 760 mmHg
  • Flash Point: 149.2°C
  • Refractive Index: 1.6
  • PSA: 26.3
  • LogP: 3.27570
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